Cas no 18984-16-2 (1-(3,4-Dichlorophenyl)-2-nitroethylene)

• Product Name: 1-(3,4-Dichlorophenyl)-2-nitroethylene
• CAS No: 18984-16-2
• MF: C₈H₅Cl₂NO₂
• MW: 218.036800146103
• CID: 88026
• PubChem ID: 24883173
• Update Time: 2025-10-29

1-(3,4-Dichlorophenyl)-2-nitroethylene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichloro-4-(2-nitrovinyl)benzene
• 3,4-Dichloro-beta-nitrostyrene
• Dichlorownitrostyrene
• 1-(3,4-Dichlorophenyl)-2-nitroethene
• 3,4-DICHLORO-ω-NITROSTYRENE
• 3,4-Dichloro-^b-nitrostyrene
• 3,4-Dichloro-~-nitrostyrene
• 3,4-DICHLORO-OMEGA-NITROSTYRENE
• 3,4-DICHLORO-SS-NITROSTYRENE
• 3,4-DICHLORO-W-NITROSTYRENE
• 3,4-dichloro-á-nitrostyrene
• trans-3,4-dichloro-β-nitrostyrene
• 3,4-Dichloro-~-nitrostyrene, 98%
• 3,4-Dichloro-β-nitrostyrene, 98+%
• 3,4-Dichloro-^b-nitrostyrene, 98+%
• 37630-23-2
• DTXSID701035425
• CS-0357323
• Benzene,1,2-dichloro-4-(2-nitroethenyl)-
• 1,2-dichloro-4-(2-nitroethenyl)benzene
• (E)-1,2-Dichloro-4-(2-nitrovinyl)benzene
• SCHEMBL798036
• trans-3,4-Dichloro-beta-nitrostyrene
• 18984-16-2
• MFCD00052834
• AM85646
• 1,2-Dichloro-4-[(E)-2-nitroethenyl]benzene
• AKOS015888998
• 1,2-dichloro-4-((E)-2-nitro-vinyl)-benzene
• 1,2-Dichloro-4-[(E)-2-nitroethenyl]benzene #
• Benzene, 1,2-dichloro-4-(2-nitroethenyl)-
• 1,2-dichloro-4-[(1E)-2-nitroethenyl]benzene
• A813370
• trans-3,4-Dichloro-beta-nitrostyrene, 97%
• EN300-1985895
• AKOS009158330
• NSC 38663
• CCG-246134
• 1,2-bis(chloranyl)-4-[(E)-2-nitroethenyl]benzene
• SCHEMBL794027
• 1-(3,4-dichlorophenyl)-2-nitroethylene
• 3,4-Dichloro-.omega.-nitrostyrene
• 1-(3,4-Dichlorophenyl)-2-nitroethylene

• MDL： MFCD00052834
• Inchi： 1S/C8H5Cl2NO2/c9-7-2-1-6(5-8(7)10)3-4-11(12)13/h1-5H/b4-3+
• InChI Key： XHGCFWXSHIHYFH-ONEGZZNKSA-N
• SMILES： ClC1=C(C=CC(/C=C/[N+](=O)[O-])=C1)Cl
• BRN： 2211292

Computed Properties

• Exact Mass: 216.97000
• Monoisotopic Mass: 216.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93-97 °C (lit.)
• Boiling Point: 341.2°Cat760mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.626
• Solubility: Very slightly soluble (0.85 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.76400
• Solubility: Uncertain

1-(3,4-Dichlorophenyl)-2-nitroethylene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S36/37-S60-S61
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36